Cas no 1426135-66-1 (5,5-difluorotetrahydropyran-2-carboxylic acid)

5,5-difluorotetrahydropyran-2-carboxylic acid structure
1426135-66-1 structure
Product Name:5,5-difluorotetrahydropyran-2-carboxylic acid
CAS No:1426135-66-1
MF:C6H8F2O3
MW:166.122729301453
MDL:MFCD30734115
CID:4598745
PubChem ID:86677460
Update Time:2024-11-06

5,5-difluorotetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,5-Difluorooxane-2-carboxylic acid
    • BHC13566
    • 5,5-Difluorotetrahydropyran-2-carboxylic acid
    • P19039
    • 5,5-difluorotetrahydro-2H-pyran-2-carboxylic acid
    • 2940879-36-5
    • MFCD30734115
    • 1426135-66-1
    • PS-20473
    • CS-0255734
    • MFCD34791730
    • SCHEMBL14739256
    • SY386798
    • (S)-5,5-Difluorotetrahydro-2H-pyran-2-carboxylic acid
    • 5,5-Difluorooxane-2-carboxylicacid
    • SY387247
    • EN300-380971
    • (R)-5,5-DIFLUOROTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID
    • 5,5-difluorotetrahydropyran-2-carboxylic acid
    • MDL: MFCD30734115
    • Inchi: 1S/C6H8F2O3/c7-6(8)2-1-4(5(9)10)11-3-6/h4H,1-3H2,(H,9,10)
    • InChI Key: QVMJWPBLYLFYHW-UHFFFAOYSA-N
    • SMILES: FC1(COC(C(=O)O)CC1)F

Computed Properties

  • Exact Mass: 166.04415044g/mol
  • Monoisotopic Mass: 166.04415044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5

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